2-(3,4-diphenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-(1-piperidinyl)propanenitrile
Overview
Description
2-(3,4-diphenyl-1,3-thiazol-2(3H)-ylidene)-3-oxo-3-(1-piperidinyl)propanenitrile is a synthetic compound with potential applications in scientific research. It is also known as DPTP and belongs to the class of thiazolylidene compounds. The compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.
Mechanism of Action
The mechanism of action of DPTP is not fully understood, but it has been suggested that the compound acts by inhibiting the activity of certain enzymes and proteins involved in cancer cell growth and inflammation. DPTP has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. The compound also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DPTP has been shown to have various biochemical and physiological effects. It exhibits anticancer activity by inducing apoptosis and inhibiting cancer cell growth. DPTP also exhibits anti-inflammatory and antioxidant properties, reducing the production of inflammatory mediators and oxidative stress. Additionally, DPTP has been shown to have antimicrobial activity against various microorganisms.
Advantages and Limitations for Lab Experiments
DPTP has several advantages for lab experiments, including its potential applications in cancer research, inflammation research, and microbiology research. However, the compound has limitations, including its low yield during synthesis and the need for optimization of reaction conditions. Additionally, further studies are needed to fully understand the mechanism of action of DPTP and its potential side effects.
Future Directions
There are several future directions for the study of DPTP. Further optimization of the synthesis method is necessary to improve the yield of the compound. Additionally, further studies are needed to fully understand the mechanism of action of DPTP and its potential side effects. Future studies could also investigate the potential applications of DPTP in the treatment of various diseases, including cancer, inflammation, and microbial infections.
Scientific Research Applications
DPTP has been studied for its potential applications in scientific research. It has been shown to have anticancer activity and inhibitory effects on the growth of cancer cells. DPTP also exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. Additionally, DPTP has been shown to have antimicrobial activity against various microorganisms, including bacteria and fungi.
properties
IUPAC Name |
(2Z)-2-(3,4-diphenyl-1,3-thiazol-2-ylidene)-3-oxo-3-piperidin-1-ylpropanenitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3OS/c24-16-20(22(27)25-14-8-3-9-15-25)23-26(19-12-6-2-7-13-19)21(17-28-23)18-10-4-1-5-11-18/h1-2,4-7,10-13,17H,3,8-9,14-15H2/b23-20- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILEQDXOVGNZRKW-ATJXCDBQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C(=C2N(C(=CS2)C3=CC=CC=C3)C4=CC=CC=C4)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN(CC1)C(=O)/C(=C\2/N(C(=CS2)C3=CC=CC=C3)C4=CC=CC=C4)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.